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Compound of Interest

Compound Name: CARBON MONOXIDE (13C)

CAS No.: 630-08-0

Cat. No.: B1222930

Get Quote

Carbon monoxide exerts its toxicity by binding to hemoglobin with an affinity approximately 210

times greater than that of oxygen, forming carboxyhemoglobin. This prevents oxygen transport,

leading to severe tissue hypoxia and cellular asphyxiation[1]. Because the gas is entirely

colorless and odorless, physiological warning properties are non-existent. Engineering controls

and continuous monitoring are absolute necessities.

Table 1: Quantitative Hazard Data and Operational Implications
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Parameter Value
Causality / Operational
Implication

OSHA PEL (8-hour TWA) 50 ppm (55 mg/m³)

Legal limit for worker

exposure; dictates baseline

laboratory ventilation

requirements[2].

NIOSH REL (8-hour TWA) 35 ppm (40 mg/m³)

Recommended limit to prevent

cardiovascular effects; set

ambient CO alarms to trigger

here[1].

NIOSH Ceiling Limit 200 ppm (229 mg/m³)

Maximum allowable exposure

at any time; requires

immediate evacuation if

reached[1].

IDLH (Immediately Dangerous) 1,200 ppm

Concentration causing

irreversible health effects or

death; mandates SCBA gear

for rescue[3].

Flammability Limits (in Air) 12.5% (LEL) – 74% (UEL)

Extremely broad flammable

range; requires explosion-

proof equipment and spark-

proof tools[4].

Autoignition Temperature 609 °C (1,128 °F)

High autoignition temp, but low

spark threshold; eliminate all

ignition sources and static

buildup[4].

Part 2: Operational Safety & Pre-Disposal Handling
A safe disposal plan begins before the cylinder is ever opened. Every protocol must be a self-

validating system—meaning the process inherently proves its own safety at each step before

proceeding to the next.
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Workflow 1: Pre-Operational Setup

Ventilation Verification: Before staging the cylinder, verify that the chemical fume hood or

exhausted gas cabinet maintains a minimum face velocity of 100 feet per minute (fpm).

Causality: Mechanical ventilation is the only primary defense against the accumulation of an

odorless gas[5].

Monitor Calibration (Self-Validation): Activate continuous ambient CO monitors. Perform a

bump test with a calibration gas to ensure the alarm triggers exactly at 35 ppm. Causality:

You must test the failure mode (the alarm) before the hazard is introduced to validate the

system's integrity[2].

Piping and Regulator Assembly: Attach a dual-stage, stainless-steel regulator designed

specifically for toxic/flammable gases. Install a back-flow preventative device. Causality: This

prevents reaction mixtures or ambient air from flowing back into the cylinder, which could

cause internal corrosion or compromise the expensive 99% 13 C isotopic purity[6].

Leak Testing: Apply an approved leak-detection fluid (e.g., Snoop) to all connections.

Causality: Identifies micro-leaks visually via bubbling before the system is fully pressurized.
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Fig 1. 13 CO exposure pathway and self-validating emergency response protocol.

Part 3: Cylinder Decommissioning & Disposal
Workflow
Gas cylinders are rarely "empty." Even at atmospheric pressure, they contain residual toxic

gas. Under the EPA's Resource Conservation and Recovery Act (RCRA), compressed gas

cylinders must be managed with strict regulatory compliance[7].

Workflow 2: Decommissioning and Disposal
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Pressure Assessment: Monitor the regulator gauge during your final experiment. Once the

primary pressure drops to approximately 25 psig, cease operations. Causality: Draining the

cylinder to 0 psig allows ambient air and moisture to enter, degrading the cylinder interior

and complicating the vendor's isotopic refilling process[8].

System Purging: Close the main cylinder valve. Purge the regulator and downstream piping

with an inert gas (e.g., Nitrogen or Argon) three times into the active fume hood. Causality:

Flushes residual highly toxic 13 CO from the lines, ensuring the regulator can be safely

disconnected without exposing the operator[5].

Valve Capping: Disconnect the regulator and immediately install the protective valve cap and

cylinder hood.

Labeling and Segregation: Label the cylinder clearly as "EMPTY - DO NOT VENT -

CONTAINS RESIDUAL 13CO". Move the cylinder to a segregated, well-ventilated storage

area away from direct sunlight and incompatible materials (e.g., strong oxidizers)[6].

Execution of Disposal Route:

Route A: Return to Supplier (Preferred): Contact the specialty isotopic gas supplier to

arrange freight return. The EPA does not consider cylinders returned for refilling to be

hazardous waste, making this the most logistically efficient route[8].

Route B: Hazardous Waste Disposal: If the cylinder is non-returnable, it falls under EPA

RCRA regulations. Contact your institutional Environmental Health and Safety (EHS)

office. Crucial Note: Never intentionally vent residual toxic gas into the atmosphere to

achieve an "empty" status; this is a severe environmental compliance violation[7].

Route C: Scrap Metal Decommissioning: If the cylinder is completely evacuated and

permanently vented (valve removed only by trained EHS personnel), deface all diamond

hazard labels. Only then can the metal body be disposed of as scrap[9].
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Fig 2. Decision matrix for 13 CO cylinder decommissioning and RCRA-compliant disposal.

Part 4: Emergency Response & Spill Protocol
In the event of an accidental release or continuous monitor alarm:

Immediate Evacuation: If the CO monitor alarms (>35 ppm), hold your breath, immediately

shut off the cylinder valve (only if safe and immediately accessible), and evacuate the

laboratory[3].

Medical Intervention: Anyone exhibiting symptoms of CO poisoning (headache, dizziness,

nausea, confusion) must be removed to fresh air immediately. Administer 100% oxygen and

seek emergency medical aid[6]. Causality: Breathing 100% oxygen reduces the biological

half-life of carboxyhemoglobin from ~320 minutes to ~80 minutes.
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Fire Protocol: In the event of a leaking gas fire, do not extinguish the flame unless the leak

can be stopped safely. Causality: Extinguishing the flame while the gas continues to leak will

result in the rapid accumulation of an explosive gas cloud, inevitably leading to a

catastrophic secondary explosion[6],[10].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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